Cas no 20367-42-4 (N-(6-methyl-1H-benzimidazol-2-yl)-Carbamic acid methyl ester)

• Product Name: N-(6-methyl-1H-benzimidazol-2-yl)-Carbamic acid methyl ester
• CAS No: 20367-42-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 238925
• PubChem ID: 12213605
• Update Time: 2025-04-19

N-(6-methyl-1H-benzimidazol-2-yl)-Carbamic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1H-benzimidazol-2-yl)-Carbamic acid methyl ester
• Carbamic acid, (5-methyl-1H-benzimidazol-2-yl)-, methyl ester
• methyl N-(6-methyl-1H-benzimidazol-2-yl)carbamate
• SCHEMBL11402160
• Methyl (5-methyl-1H-benzo[d]imidazol-2-yl)carbamate
• DTXSID70480739
• 20367-42-4

• Inchi： 1S/C10H11N3O2/c1-6-3-4-7-8(5-6)12-9(11-7)13-10(14)15-2/h3-5H,1-2H3,(H2,11,12,13,14)
• InChI Key： BCHKNFQUOAQOET-UHFFFAOYSA-N
• SMILES： O(C)C(NC1=NC2C=CC(C)=CC=2N1)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 67.01